Cas no 287111-36-8 (2H-Pyran-2-one-2,3-13C2,tetrahydro-4-hydroxy-4-methyl- (9CI))

2H-Pyran-2-one-2,3-13C2,tetrahydro-4-hydroxy-4-methyl- (9CI) structure
287111-36-8 structure
Product Name:2H-Pyran-2-one-2,3-13C2,tetrahydro-4-hydroxy-4-methyl- (9CI)
CAS No:287111-36-8
MF:C6H10O3
MW:132.127111911774
CID:248692
PubChem ID:66995410
Update Time:2025-04-19

2H-Pyran-2-one-2,3-13C2,tetrahydro-4-hydroxy-4-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-one-2,3-13C2,tetrahydro-4-hydroxy-4-methyl- (9CI)
    • 4-hydroxy-4-methyloxan-2-one
    • 287111-36-8
    • MEVALONIC-1,2-13C2 LACTONE
    • 4-hydroxy-4-methyl(2, 3-13C2)oxan-2-one
    • 4-Hydroxy-4-methyl(2,3-~13~C_2_)oxan-2-one
    • SCHEMBL1331223
    • 4-hydroxy-4-methyl(2,3-13C2)oxan-2-one
    • DTXSID00736175
    • J-017210
    • Mevalonolactone-1,2-13C2
    • Mevalonolactone-1,2-13C2, 99 atom % 13C, 98% (CP)
    • DL-Mevalonic-1,2-13C2 lactone
    • Inchi: 1S/C6H10O3/c1-6(8)2-3-9-5(7)4-6/h8H,2-4H2,1H3/i4+1,5+1
    • InChI Key: JYVXNLLUYHCIIH-MQIHXRCWSA-N
    • SMILES: O1[13C]([13CH2]C(C)(CC1)O)=O

Computed Properties

  • Exact Mass: 132.06970385g/mol
  • Monoisotopic Mass: 132.06970385g/mol
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: -0.3
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 28 °C(lit.)
  • Boiling Point: 150 °C5 mm Hg(lit.)
  • Flash Point: 113℃
  • Refractive Index: n20/D 1.473(lit.)
  • Solubility: Not determined

2H-Pyran-2-one-2,3-13C2,tetrahydro-4-hydroxy-4-methyl- (9CI) Security Information

  • WGK Germany:3

2H-Pyran-2-one-2,3-13C2,tetrahydro-4-hydroxy-4-methyl- (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
492450-500MG
2H-Pyran-2-one-2,3-13C2,tetrahydro-4-hydroxy-4-methyl- (9CI)
287111-36-8 98%
500mg
¥16929.65 2023-12-05
SHENG KE LU SI SHENG WU JI SHU
sc-257801-500 mg
Mevalonolactone-1,2-13C2,
287111-36-8 ≥98%
500MG
¥6,784.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-257801-500mg
Mevalonolactone-1,2-13C2,
287111-36-8 ≥98%
500mg
¥6784.00 2023-09-05
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd